BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Thermochemical
Properties of 2-Octanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Octanone

Cat. No.: B155638

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical data for 2-
octanone (n-hexyl methyl ketone), a ketone utilized in the fragrance industry and present as a
trace component in various natural products.[1][2] A thorough understanding of its
thermodynamic properties is essential for process design, reaction modeling, and safety
assessments in chemical and pharmaceutical applications. This document summarizes key
guantitative data, details the experimental methodologies used for their determination, and
presents logical workflows through standardized diagrams.

Core Thermochemical Data

The following tables present a curated summary of the essential thermochemical properties of
2-octanone. Data has been compiled from the National Institute of Standards and Technology
(NIST) Chemistry WebBook and other chemical databases, with references to the original
experimental work where available.

Table 1: Enthalpy and Entropy Data for 2-Octanone
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Property Value Units Phase Method Reference
Standard )
) Geiseler and
Enthalpy of o Combustion
_ -5050.13 kJ/mol Liquid _ Ratzsch,
Combustion Calorimetry
o 1965[3][4]
(AcH°liquid)
Standard
) Geiseler and
Enthalpy of o Calculation
) -384.6 kJ/mol Liquid Ratzsch,
Formation from AcH°
o 1965[3][4]
(AfH°liquid)
Ideal Gas Daubert, T.E.,
Heat of -321.6 kJ/mol Gas - R.P. Danner.
Formation 1989[5]
Standard
Molar o Oetting,
373.84 J/mol-K Liquid -
Entropy 1965[3][4]
(S°liquid)
Enthalpy of ) Domalski and
) Solid to )
Fusion 24.42 kJ/mol o - Hearing,
Liquid
(AfusH) 1996[6]
Entropy of ) )
i Solid to Oetting,
Fusion 96.57 J/mol-K o -
Liquid 1965[3][6]
(AfusS)
Stephenson
Enthalpy of
L . and
Vaporization 49.8 kJ/mol Liquid to Gas - ]
Malanowski,
(AvapH®)
1987[6]

Table 2: Heat Capacity and Phase Change Data for 2-
Octanone
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. Temperature
Property Value Units ) Reference
Liquid Phase )
) Oetting, 1965[3]

Heat Capacity 273.26 J/mol-K 298.15 n
(Cp,liquid)
Normal Boiling Average of 27

_ _ 446 + 2 K -
Point (Thoil) values[3]
Normal Melting Timmermans,

_ 251.6 K -
Point (Tfus) 1922[3]

Experimental Protocols

The determination of the thermochemical data presented above relies on precise calorimetric
and analytical techniques. Below are detailed descriptions of the standard methodologies
employed for measuring these key properties.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion is determined using an oxygen bomb calorimeter.[6][7]
This technique measures the heat released when a substance is completely burned in a
constant-volume, sealed vessel.

Methodology:

e Sample Preparation: A precisely weighed sample of 2-octanone (typically less than 1 gram)
is placed in a crucible within a high-pressure stainless steel vessel, known as the "bomb."[7]

o Fuse Wire: A weighed piece of ignition wire is connected to two electrodes inside the bomb,
with the wire in contact with the sample.[7]

o Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen.
It is then filled with high-purity oxygen to a pressure of approximately 25-30 atm to ensure
complete combustion.[4][7]
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o Calorimeter Assembly: The sealed bomb is submerged in a known, precise volume of water
in an insulated container (the calorimeter). A high-precision thermometer and a stirrer are
also placed in the water.

o Temperature Equilibration: The water is stirred until a stable temperature is reached.
Temperature readings are taken at regular intervals (e.g., every minute) to establish a
baseline.[7]

e Ignition: The sample is ignited by passing an electric current through the fuse wire.

o Data Acquisition: The temperature of the water is recorded at regular intervals as it rises due
to the heat released by the combustion. Readings continue until the temperature peaks and
begins to cool.

o Calculation: The total heat released is calculated from the observed temperature rise (AT)
and the previously determined heat capacity of the calorimeter system (bomb, water, etc.).[8]
The heat capacity is established by burning a standard substance with a known enthalpy of
combustion, such as benzoic acid.[1][6] Corrections are made for the heat of ignition from
the fuse wire and for the formation of any side products like nitric acid. The standard
enthalpy of combustion is then reported per mole of the sample.

Determination of Heat Capacity of the Liquid Phase

The liquid phase heat capacity (Cp,liquid) is measured using a calorimeter, often through
differential scanning calorimetry (DSC) or by directly measuring the energy required to induce a
specific temperature change.[2][9]

Methodology (Method of Mixtures):

o Calorimeter Setup: A known mass of 2-octanone is placed in a calorimeter of known heat
capacity. The initial temperature is recorded once thermal equilibrium is reached.[2]

e Heating: A calibrated electrical heater submerged in the liquid is supplied with a known
amount of electrical energy (Power x time).[10]

o Temperature Measurement: The temperature of the liquid is monitored and recorded as a
function of time.
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Calculation: The heat capacity is calculated from the amount of heat added (Q), the mass of
the liquid (m), and the resulting change in temperature (AT) using the formula Q = mcAT.
Corrections must be made for any heat lost to the surroundings or absorbed by the
calorimeter itself.[10]

Determination of Enthalpy of Vaporization

The enthalpy of vaporization (AvapH) can be determined by measuring the vapor pressure of
the liquid at different temperatures and applying the Clausius-Clapeyron equation.[11][12]

Methodology:

Apparatus: A sample of 2-octanone is placed in a container connected to a pressure
measurement device (manometer) and enclosed within a temperature-controlled bath.

Vapor Pressure Measurement: A small amount of air is trapped over the liquid in an inverted
graduated cylinder submerged in the water bath. As the bath is heated, the volume of the
trapped gas is recorded at various temperatures.[12][13]

Data Collection: The total pressure inside the cylinder is the sum of the partial pressure of
the trapped air and the vapor pressure of 2-octanone. By measuring the volume and
temperature, and knowing the initial amount of air, the partial pressure of the air can be
calculated at each temperature. The vapor pressure of 2-octanone is then determined by
subtracting the air pressure from the total atmospheric pressure.[12]

Clausius-Clapeyron Plot: The natural logarithm of the vapor pressure (In P) is plotted against
the reciprocal of the absolute temperature (1/T).[13]

Calculation: According to the Clausius-Clapeyron equation, the slope of this plot is equal to
-AvapH/R, where R is the universal gas constant. The enthalpy of vaporization is calculated
from this slope.[12]

Visualizations

The following diagrams illustrate key experimental and theoretical relationships relevant to the
thermochemistry of 2-octanone.
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Caption: Workflow for determining the enthalpy of combustion.
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Caption: Relationship between core thermodynamic state functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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